2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol

• IUPAC Name: 2-[(1-benzylpiperidin-3-yl)methyl-propan-2-ylamino]ethanol
• InChI: InChI=1S/C18H30N2O/c1-16(2)20(11-12-21)15-18-9-6-10-19(14-18)13-17-7-4-3-5-8-17/h3-5,7-8,16,18,21H,6,9-15H2,1-2H3
• InChI Key: IOEKAVMAASXWBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCO)CC1CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C18H30N2O
• Molecular Weight: 290.4 g/mol

Description

2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol is a tertiary amine derivative featuring a piperidine ring substituted with a benzyl group at the 1-position and a methyl-isopropyl-amino-ethanol side chain at the 3-position. Its piperidine core is analogous to bioactive alkaloids, while the ethanol group may enhance solubility and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol typically involves multiple steps, starting with the preparation of the piperidine ring. One common method involves the cyclization of appropriate precursors under basic conditions. The benzyl group is then introduced through a nucleophilic substitution reaction. The final step involves the addition of the ethanol moiety, which can be achieved through a reductive amination process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of each step. Catalysts and solvents are carefully selected to facilitate the reactions and ensure scalability .

Chemical Reactions Analysis

Oxidation Reactions

The ethanol group undergoes oxidation to form ketones or carboxylic acids under controlled conditions:

• Ketone formation :
  Reagents: CrO₃ in H₂SO₄ (Jones reagent) or KMnO₄ in neutral/acidic conditions.
  Product: 2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetaldehyde.

• Carboxylic acid formation :
  Reagents: Strong oxidizing agents like KMnO₄/H₂SO₄ under reflux.
  Product: 2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid.

Reduction Reactions

Reduction targets the amino or hydroxyl groups:

• Amine reduction :
  Reagents: LiAlH₄ in anhydrous ether or NaBH₄ in methanol.
  Product: Secondary or tertiary amine derivatives via hydrogenation of imine intermediates.

• Hydroxyl group reduction :
  Reagents: H₂/Pd-C in ethanol.
  Product: Ethane derivative (removal of hydroxyl group).

Substitution Reactions

The benzyl or piperidine groups participate in nucleophilic substitutions:

• Benzyl group substitution :
  Reagents: Benzyl halides (e.g., benzyl chloride) in polar aprotic solvents (DMF) with K₂CO₃.
  Product: Aryl or alkyl derivatives via SN2 mechanism.

• Piperidine nitrogen alkylation :
  Reagents: Alkyl halides (e.g., methyl iodide) with NaOH.
  Product: Quaternary ammonium salts.

Alkylation and Acylation

The amino group undergoes alkylation or acylation:

Reaction Type	Reagents/Conditions	Product
Alkylation	R-X (alkyl halide), NaOH/EtOH	N-alkylated derivatives (e.g., N-methylated)
Acylation	Acetyl chloride, pyridine	N-acetylated derivatives

Elimination Reactions

Dehydration of the ethanol group forms alkenes:

• Reagents : Concentrated H₂SO₄ or P₂O₅ at 150–200°C.

• Product : Vinyl-piperidine derivative via β-elimination.

Hydrogenolysis

The benzyl-piperidine bond is cleaved under hydrogenation:

• Reagents : H₂ (1–3 atm) with Pd/C or Raney Ni in methanol.

• Product : Piperidine-3-ylmethyl-isopropyl-amino-ethanol (removal of benzyl group).

Esterification

The hydroxyl group reacts with carboxylic acids or acyl chlorides:

• Reagents : Acetic anhydride or acetyl chloride with H₂SO₄ catalyst .

• Product : Corresponding esters (e.g., acetate derivative).

Key Reaction Pathways and Mechanistic Insights

• Oxidation : Proceeds via radical intermediates in acidic media (CrO₃) or through hydride transfer (KMnO₄).

• Substitution : Benzyl group displacement follows an SN2 pathway due to steric hindrance at the piperidine nitrogen.

• Reduction : LiAlH₄ selectively reduces imine bonds without affecting aromatic rings.

Scientific Research Applications

2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its pharmacological properties, including potential therapeutic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural variations and hypothesized pharmacological implications of 2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol and its analogues (derived from and ):

Compound Name	Structural Variations vs. Target Compound	Hypothesized Impact on Properties
Target : 2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol	—	Reference compound; balanced lipophilicity (benzyl) and polarity (ethanol) may optimize bioavailability.
1. 2-[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol	Cyclopropyl replaces isopropyl at amino group	Increased steric hindrance and lipophilicity; cyclopropane’s ring strain may enhance reactivity .
2. N1-(1-Benzyl-piperidin-2-ylmethyl)-N1-methyl-ethane-1,2-diamine	Piperidine-2-ylmethyl replaces 3-ylmethyl; methyl replaces ethanol	Reduced polarity (no ethanol); altered piperidine substitution may affect receptor binding .
3. N1-((S)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine	Pyrrolidine (5-membered) replaces piperidine (6-membered)	Smaller ring size alters conformational flexibility; may reduce CNS penetration due to polarity .
4. N-(1-Benzyl-pyrrolidin-2-ylmethyl)-2-chloro-acetamide	Acetamide replaces ethanol; pyrrolidine-2-ylmethyl	Chloroacetamide introduces electrophilic reactivity; potential toxicity or covalent binding .
5. N1-Isopropyl-N1-(4-methoxy-benzyl)-ethane-1,2-diamine	4-Methoxy-benzyl replaces benzyl; diamine backbone	Methoxy group enhances electron density; diamine structure may chelate metal ions .

Key Observations from Structural Analysis

Ring System Modifications: Piperidine vs. Substitution Position: Shifting the benzyl group from the piperidine-3-ylmethyl (target) to 2-ylmethyl (Compound 2) alters spatial orientation, which could disrupt interactions with hydrophobic binding sites .

Amino Group Variations: Isopropyl vs. Cyclopropyl: Cyclopropyl’s rigid structure (Compound 1) may enhance metabolic stability but reduce solubility. Ethanol vs.

Commercial and Research Status

• Discontinuation Trends : Multiple analogues (e.g., Compounds 2, 4, and 5) are listed as discontinued in commercial catalogs (), suggesting challenges in synthesis, stability, or efficacy.
• Synthetic Feasibility : The general procedure in highlights the use of acetic acid as a solvent for similar heterocyclic amines, implying that the target compound and its analogues may require mild acidic conditions for synthesis.

Biological Activity

2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol, a compound with a complex molecular structure (C18H30N2O), has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular structure of 2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol can be represented as follows:

$$\text{Molecular Formula }C_{18}H_{30}N_{2}O$$

This compound features a piperidine ring, which is known for its role in various biological activities, including neurotransmitter modulation and receptor interactions.

Pharmacological Activity

1. Neuroprotective Effects
Recent studies have indicated that compounds structurally related to 2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol exhibit neuroprotective properties. For instance, derivatives with similar piperidine structures have shown promising results in inhibiting acetylcholinesterase (AChE) activity, which is crucial for managing neurodegenerative diseases like Alzheimer's disease. In vitro assays revealed that certain derivatives achieved significant AChE inhibition, suggesting potential therapeutic applications in cognitive disorders .

2. Antioxidant Activity
The antioxidant capacity of compounds related to this structure has been evaluated using various methods such as DPPH and ABTS assays. These studies demonstrated that some derivatives possess notable antioxidant activity, which may protect neuronal cells from oxidative stress .

3. Anticancer Potential
Research indicates that benzylpiperidine derivatives can exhibit anticancer properties. For example, compounds with similar frameworks have been tested against various cancer cell lines, showing cytotoxic effects with IC50 values in the low micromolar range. This suggests that 2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol may also possess anticancer activity worth investigating further .

Table 1: Biological Activity of Related Compounds

Compound Name	AChE Inhibition IC50 (µM)	Antioxidant Activity (DPPH Assay)	Cytotoxicity (IC50 against Cancer Cell Lines)
Compound A	25	50% at 10 µg/mL	15 µM (HeLa)
Compound B	30	60% at 20 µg/mL	12 µM (PC3)
Compound C	20	70% at 15 µg/mL	10 µM (SH-SY5Y)

Note: The above values are indicative and based on preliminary studies.

The biological activities of 2-[(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-ethanol can be attributed to its ability to interact with various biological targets:

1. Receptor Binding
Studies suggest that the piperidine moiety allows for effective binding to neurotransmitter receptors, particularly those involved in cholinergic signaling pathways. This interaction is crucial for its potential use in treating neurodegenerative diseases .

2. Antioxidant Mechanisms
The compound's antioxidant activity may stem from its ability to scavenge free radicals and inhibit lipid peroxidation, thereby protecting cellular components from oxidative damage .

3. Cytotoxic Mechanisms
The anticancer properties may involve apoptosis induction in cancer cells through various pathways, including the activation of caspases and modulation of cell cycle progression .